(R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-hydroxy-2-methylpropyl 4-Nitrobenzoate
(R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-hydroxy-2-methylpropyl 4-Nitrobenzoate
Brand Name:
Vulcanchem
CAS No.:
681490-95-9
VCID:
VC0051172
InChI:
InChI=1S/C14H13ClN4O7/c1-14(21,7-17-6-11(19(24)25)16-13(17)15)8-26-12(20)9-2-4-10(5-3-9)18(22)23/h2-6,21H,7-8H2,1H3/t14-/m1/s1
SMILES:
CC(CN1C=C(N=C1Cl)[N+](=O)[O-])(COC(=O)C2=CC=C(C=C2)[N+](=O)[O-])O
Molecular Formula:
C14H13ClN4O7
Molecular Weight:
384.73 g/mol
(R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-hydroxy-2-methylpropyl 4-Nitrobenzoate
CAS No.: 681490-95-9
Reference Standards
VCID: VC0051172
Molecular Formula: C14H13ClN4O7
Molecular Weight: 384.73 g/mol
| CAS No. | 681490-95-9 |
|---|---|
| Product Name | (R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-hydroxy-2-methylpropyl 4-Nitrobenzoate |
| Molecular Formula | C14H13ClN4O7 |
| Molecular Weight | 384.73 g/mol |
| IUPAC Name | [(2R)-3-(2-chloro-4-nitroimidazol-1-yl)-2-hydroxy-2-methylpropyl] 4-nitrobenzoate |
| Standard InChI | InChI=1S/C14H13ClN4O7/c1-14(21,7-17-6-11(19(24)25)16-13(17)15)8-26-12(20)9-2-4-10(5-3-9)18(22)23/h2-6,21H,7-8H2,1H3/t14-/m1/s1 |
| Standard InChIKey | WRIQRJXTNAPREP-CQSZACIVSA-N |
| Isomeric SMILES | C[C@@](CN1C=C(N=C1Cl)[N+](=O)[O-])(COC(=O)C2=CC=C(C=C2)[N+](=O)[O-])O |
| SMILES | CC(CN1C=C(N=C1Cl)[N+](=O)[O-])(COC(=O)C2=CC=C(C=C2)[N+](=O)[O-])O |
| Canonical SMILES | CC(CN1C=C(N=C1Cl)[N+](=O)[O-])(COC(=O)C2=CC=C(C=C2)[N+](=O)[O-])O |
| PubChem Compound | 16099133 |
| Last Modified | Nov 11 2021 |
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